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For researchers, scientists, and professionals in metallurgical process development,
understanding the nuances of deoxidation is critical for producing high-quality steel.
Ferrosilicon, an alloy of iron and silicon, is a cornerstone deoxidizer in the steel industry. Its
primary function is to remove excess oxygen from molten steel, thereby preventing the
formation of defects and improving the mechanical properties of the final product. The
efficiency of this process is significantly influenced by the grade of ferrosilicon used, primarily
differentiated by silicon content.

This guide provides an objective comparison of the deoxidation efficiency of common
ferrosilicon grades, supported by available experimental data. It also outlines the typical
experimental protocols for evaluating deoxidizer performance, offering a framework for further
research and process optimization.

The Role of Silicon in Deoxidation

The deoxidizing power of ferrosilicon stems from the strong chemical affinity of silicon for
oxygen.[1] When introduced into molten steel, silicon reacts with dissolved oxygen to form
silicon dioxide (SiO2), which is a stable oxide.[1] This reaction can be represented by the
following equation:

Si+ 20 - SiO2

The resulting silicon dioxide has a lower density than molten steel, causing it to float to the
surface and be removed with the slag.[1] This process effectively reduces the oxygen content
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in the steel, leading to improved cleanliness and preventing the formation of porosity and
harmful oxide inclusions.[1]

Comparative Deoxidation Performance of
Ferrosilicon Grades

The most commonly used grades of ferrosilicon in steelmaking are FeSi45, FeSi65, and
FeSi75, indicating approximately 45%, 65%, and 75% silicon content, respectively.[2][3]
Generally, a higher silicon content corresponds to a stronger deoxidizing effect.[4]

. . o Key Characteristics &
Ferrosilicon Grade Typical Silicon Content (%) L .
Deoxidation Efficiency

Moderate deoxidation strength.

Often used in foundries and for
FeSi45 40-47 steel grades with less stringent

cleanliness requirements due

to its lower cost.[3][5]

Good deoxidation efficiency
FeSi65 63-67 and is a cost-effective option

for general steelmaking.[2]

High deoxidation efficiency.

Preferred for producing high-
FeSi75 72-80 purity and specialty steels

where low oxygen content is

critical.[6]

Experimental Data on Deoxidation Efficiency

While comprehensive, directly comparative studies across all grades under identical conditions
are limited in publicly available literature, existing research provides valuable insights:

One study highlighted the significant impact of both silicon content and impurities on
deoxidation performance. It was observed that the addition of FeSi75 with a low aluminum
content (0.5 wt%) reduced the oxygen content of the steel melt to 15-20 parts per million (ppm).
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In contrast, FeSi65 with a higher aluminum content (2 wt%) only lowered the oxygen content to
40-45 ppm from an initial 50-60 ppm.[1] This underscores that while higher silicon content in
FeSi75 is a primary driver of its superior deoxidation power, the presence of other elements like
aluminum can also play a crucial role in inclusion formation and overall steel cleanliness.

Another data point indicates that an addition of 0.3% to 0.8% of FeSi75 can effectively
decrease the oxygen content in molten steel from an initial range of 80-100 ppm down to 35-55

ppm.[1]

Experimental Protocol for Evaluating Deoxidation
Efficiency

To systematically evaluate and compare the deoxidation efficiency of different ferrosilicon
grades, a controlled laboratory-scale experimental protocol is essential. The following
methodology outlines a typical approach:

1. Melt Preparation:

» High-purity electrolytic iron is melted in an induction furnace under an inert argon
atmosphere to prevent reoxidation.

e The furnace temperature is precisely controlled and monitored, typically around 1600°C.
2. Initial Sampling:

¢ Once the desired temperature is reached and the melt is stable, an initial sample of the
molten steel is taken using a vacuum sampler.

e This sample is analyzed to determine the baseline oxygen content before the addition of the
deoxidizer.

3. Deoxidizer Addition:

o A pre-weighed amount of the specific ferrosilicon grade being tested is added to the molten
steel. The amount is calculated based on the desired final silicon content and the weight of
the steel bath.
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. Reaction and Timed Sampling:
The molten steel is stirred to ensure a homogeneous distribution of the deoxidizer.

Samples of the molten steel are taken at specific time intervals (e.g., 1, 5, 10, and 15
minutes) after the ferrosilicon addition to track the deoxidation kinetics.

. Sample Analysis:

The collected steel samples are prepared for analysis by polishing the surface and cleaning
with a solvent like acetone to remove any surface contamination.

The total oxygen content of each sample is determined using the inert gas fusion technique
(e.g., LECO analyzer).[7][8] In this method, the steel sample is melted in a graphite crucible,
and the released oxygen, in the form of carbon monoxide, is measured by an infrared
detector.[3][9]

In addition to oxygen analysis, the chemical composition of the steel, including silicon
content, is determined using methods like X-ray fluorescence (XRF) or optical emission
spectrometry (OES).

Microscopic analysis of the samples using a scanning electron microscope with energy-
dispersive X-ray spectroscopy (SEM-EDS) is performed to characterize the size,
morphology, and composition of the resulting non-metallic inclusions.

. Data Evaluation:

The deoxidation efficiency is evaluated by comparing the final total oxygen content to the
initial oxygen content.

The rate of deoxidation can be determined by plotting the oxygen content as a function of
time.

The cleanliness of the steel is assessed based on the number, size, and type of inclusions
observed.
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Below is a visual representation of a generalized experimental workflow for evaluating the
deoxidation efficiency of ferrosilicon.

Preparation

Melt High-Purity Iron
in Induction Furnace

i

Heat to 1600°C
under Argon Atmosphere

Experiment

Take Initial
Molten Steel Sample

:

Add Pre-weighed
Ferrosilicon Grade

Stir for Homogenization

Take Samples at
Timed Intervals

Analysis
Total Oxygen Analysis | Chemical Composition Inclusion Characterization
(Inert Gas Fusion) (XRF/OES) (SEM-EDS)
Evaluation
Calculate Deoxidation ) Determine Deoxidation Assess Steel
Efficiency Kinetics Cleanliness
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Experimental workflow for evaluating ferrosilicon deoxidation.

Conclusion

The selection of a ferrosilicon grade is a critical decision in the steelmaking process that
directly impacts the final product's quality. Higher grades of ferrosilicon, such as FeSi75,
generally offer superior deoxidation efficiency, leading to lower total oxygen content and
improved steel cleanliness. However, the choice of the optimal grade also depends on the
specific requirements of the steel being produced, economic considerations, and the presence
of impurities in the ferrosilicon. For researchers and industry professionals, a thorough
understanding of the comparative performance of different grades, coupled with rigorous
experimental evaluation, is key to optimizing deoxidation practices and achieving desired steel
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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different-ferrosilicon-grades-in-steel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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